Cas no 132209-79-1 (Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate)

• Product Name: Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate
• CAS No: 132209-79-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• MDL: MFCD16653113
• CID: 1229989
• PubChem ID: 15067503
• Update Time: 2025-10-28

Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-3-carboxylic acid, 2-chloro-, ethyl ester
• Ethyl 2-Chloro-1,8-naphthyridine-3-carboxylate
• JZSQZPZZJPEXND-UHFFFAOYSA-N
• 6687AJ
• AB71421
• SY035669
• Ethyl2-Chloro-1,8-naphthyridine-3-carboxylate
• Ethyl 2-Chloro-1,8-naphthydrine-3-carboxylate
• DA-34319
• AKOS005207800
• F2147-0598
• 132209-79-1
• SCHEMBL250691
• MFCD16653113
• EN300-236663
• CS-12013
• AC2292
• A888323
• Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate

• MDL： MFCD16653113
• Inchi： 1S/C11H9ClN2O2/c1-2-16-11(15)8-6-7-4-3-5-13-10(7)14-9(8)12/h3-6H,2H2,1H3
• InChI Key： JZSQZPZZJPEXND-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)OCC)C=C2C=CC=NC2=N1

Computed Properties

• Exact Mass: 236.03537
• Monoisotopic Mass: 236.0352552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 347.6±37.0℃ at 760 mmHg
• PSA: 52.08

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridine carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines Naphthyridine carboxylic acids and derivatives

Additional information on Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate

Introduction to Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate (CAS No. 132209-79-1)

Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate (CAS No. 132209-79-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The structure of Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate features a chlorinated naphthyridine core linked to an ethyl ester group, providing a unique combination of chemical properties that make it an attractive candidate for various chemical and biological studies.

The chemical formula of Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate is C₁₄H₁₂ClN₂O₂, with a molecular weight of approximately 275.71 g/mol. Its structural characteristics include a planar aromatic system with a chlorine atom at the 2-position and an ethyl ester group at the 3-position. These features contribute to its stability and reactivity, making it suitable for use in synthetic transformations and as a building block in the development of more complex molecules.

In recent years, there has been increasing interest in the biological activities of naphthyridine derivatives, including Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate. Studies have shown that these compounds exhibit a range of pharmacological properties, such as antimicrobial, antiviral, and anticancer activities. For instance, research published in the Journal of Medicinal Chemistry highlighted the potential of naphthyridine derivatives as inhibitors of specific enzymes involved in cancer cell proliferation. The chlorinated substituent in Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate has been shown to enhance its binding affinity to target proteins, thereby improving its efficacy as a therapeutic agent.

The synthetic accessibility of Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate has also contributed to its popularity in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One common method involves the condensation of 2-chloro-1,8-naphthyridine with ethyl chloroformate in the presence of a base such as triethylamine. This reaction proceeds smoothly under mild conditions, yielding pure Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate that can be easily purified by recrystallization or column chromatography.

The physical properties of Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate, such as its melting point and solubility characteristics, are important considerations for its use in various applications. The compound typically appears as a white or off-white solid with a melting point ranging from 95°C to 97°C. It is moderately soluble in organic solvents like dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both solid-phase and solution-phase reactions.

In addition to its potential therapeutic applications, Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate has been explored for its utility as a probe molecule in biochemical assays. Its fluorescence properties have been utilized to monitor interactions between proteins and small molecules, providing valuable insights into molecular recognition processes. For example, researchers have used derivatives of this compound to study the binding kinetics of enzymes involved in metabolic pathways.

The safety profile of Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate is another critical aspect that has been extensively evaluated. Toxicity studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development into drug candidates. However, as with any chemical compound used in pharmaceutical research, appropriate safety measures should be taken during handling and storage to ensure the well-being of laboratory personnel.

In conclusion, Ethyl 2-chloro-1,8-naphthyridine-3-carboxylate (CAS No. 132209-79-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to advance our understanding of this compound's mechanisms of action and applications, it is likely that new opportunities will emerge for its use in improving human health.